But-2-yn-1-amine hydrochloride
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Overview
Description
But-2-yn-1-amine hydrochloride is a chemical compound with the CAS Number: 50329-23-2. It has a molecular weight of 105.57 . The compound is a powder in its physical form .
Synthesis Analysis
The synthesis of this compound involves the use of bis (cyclopentadiene) zirconium dihydride, but-2-ynamide, and pinacol borane. These are stirred for 24 hours at room temperature under nitrogen atmosphere, then treated with hydrogen chloride in ether solution to obtain the hydrochloride compound .Molecular Structure Analysis
The IUPAC name for this compound is 2-butyn-1-amine hydrochloride . The InChI code for the compound is 1S/C4H7N.ClH/c1-2-3-4-5;/h4-5H2,1H3;1H .Chemical Reactions Analysis
Amines, including this compound, are commonly used in many industrial applications to control corrosion. In refining, various amines are added to neutralize hydrogen chloride, which results from the hydrolysis of alkaline earth chlorides that are found in crude oil .Physical and Chemical Properties Analysis
This compound is a powder with a melting point of 204-205 degrees Celsius . The compound is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
1. Use in Tert-Butyloxycarbonylation
But-2-yn-1-amine hydrochloride is utilized in tert-butyloxycarbonylation reactions for aromatic and aliphatic amines. A study by Ouchi et al. (2002) demonstrated that 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI) can be effectively used for tert-butyloxycarbonylation of amine hydrochlorides, including this compound, under mild conditions and with high yield (Ouchi, Saito, Yamamoto, & Takahata, 2002).
2. Synthesis of Amides
This compound is involved in the synthesis of primary, secondary, and tertiary amides. A method developed by Eidi and Kassaee (2016) involves the synthesis of these amides through the amidation of methylarenes with amine hydrochloride salts, employing magnetic CoFe2O4 NPs as a recyclable nanocatalyst (Eidi & Kassaee, 2016).
3. Antifungal Activity
Compounds derived from this compound have been studied for their antifungal properties. Papakonstantinou-Garoufalia et al. (1992) found that some alkynylthio compounds, including 4-(p-alkoxyphenylthio)but-2-yn-yl-amine hydrochlorides, exhibit significant antifungal activity against several fungal types (Papakonstantinou‐Garoufalia, Papadaki-Valiraki, & Chytiroglou‐Lada, 1992).
4. CO2 Capture
Research indicates that this compound derivatives can be effective in carbon dioxide capture. Bates et al. (2002) discovered that an ionic liquid derived from 1-butyl imidazole and 3-bromopropylamine hydrobromide, which includes an appended amine group similar to this compound, can sequester CO2 efficiently (Bates, Mayton, Ntai, & Davis, 2002).
5. Corrosion Inhibition
Another application of this compound is in corrosion inhibition. Damborenea et al. (1997) explored the use of n-alkyl amines, which can include this compound derivatives, as corrosion inhibitors for mild steel in hydrochloric acid, finding them effective in protecting steel surfaces (Damborenea, Bastidas, & Vázquez, 1997).
Safety and Hazards
Properties
IUPAC Name |
but-2-yn-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N.ClH/c1-2-3-4-5;/h4-5H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBLVRODWKGTSJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CCN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
105.56 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50329-23-2 |
Source
|
Record name | but-2-yn-1-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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